Cas no 1260119-02-5 (2-Bromoterephthalic acid;zirconium;octahydrate)

• Product Name: 2-Bromoterephthalic acid;zirconium;octahydrate
• CAS No: 1260119-02-5
• MF: C₄₈H₁₈O₃₂Br₆Zr₆
• MW: 2133.41
• CID: 4482775
• PubChem ID: 164886347
• Update Time: 2025-10-31

2-Bromoterephthalic acid;zirconium;octahydrate Chemical and Physical Properties

Names and Identifiers

• E82382
• UiO-66-Br
• 1260119-02-5
• 2-Bromoterephthalic acid;zirconium;octahydrate

• Inchi： InChI=1S/6C8H5BrO4.8H2O.6Zr/c6*9-6-3-4(7(10)11)1-2-5(6)8(12)13;;;;;;;;;;;;;;/h6*1-3H,(H,10,11)(H,12,13);8*1H2;;;;;;
• InChI Key： PNGPQXBPLCEOLQ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(=O)O)Br)C(=O)O.C1=CC(=C(C=C1C(=O)O)Br)C(=O)O.C1=CC(=C(C=C1C(=O)O)Br)C(=O)O.C1=CC(=C(C=C1C(=O)O)Br)C(=O)O.C1=CC(=C(C=C1C(=O)O)Br)C(=O)O.C1=CC(=C(C=C1C(=O)O)Br)C(=O)O.O.O.O.O.O.O.O.O.[Zr].[Zr].[Zr].[Zr].[Zr].[Zr]

Computed Properties

• Exact Mass: 2159.13124g/mol
• Monoisotopic Mass: 2147.13544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 92
• Rotatable Bond Count: 12
• Complexity: 1790
• Covalently-Bonded Unit Count: 20
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 456Ų

Additional information on 2-Bromoterephthalic acid;zirconium;octahydrate

Introduction to 2-Bromoterephthalic acid; zirconium; octahydrate (CAS No. 1260119-02-5)

2-Bromoterephthalic acid; zirconium; octahydrate, identified by the Chemical Abstracts Service Number (CAS No.) 1260119-02-5, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties and functional groups, plays a pivotal role in various synthetic applications, particularly in the development of advanced materials and pharmaceutical intermediates. The presence of both bromine and zirconium in its molecular structure endows it with distinct reactivity, making it a valuable candidate for catalytic processes and coordination chemistry.

The compound is primarily of interest due to its ability to act as a ligand in coordination complexes, where the zirconium center can interact with various substrates to facilitate organic transformations. Recent studies have highlighted its utility in cross-coupling reactions, particularly in the synthesis of complex organic molecules. The zirconium component, when coordinated with suitable ligands, exhibits remarkable catalytic activity in the formation of carbon-carbon bonds, which is a cornerstone of modern pharmaceutical synthesis.

In addition to its catalytic applications, 2-bromoterephthalic acid; zirconium; octahydrate has been explored for its potential in material science. The incorporation of zirconium into polymers and coatings has shown promising results in enhancing thermal stability and mechanical strength. This makes it an attractive candidate for high-performance materials used in aerospace and automotive industries. The octahydrate form of the compound further contributes to its solubility and reactivity, allowing for more efficient incorporation into various formulations.

Recent advancements in green chemistry have also positioned this compound as a sustainable alternative in industrial processes. The use of zirconium complexes as catalysts often requires milder reaction conditions compared to traditional metal-based catalysts, thereby reducing energy consumption and waste generation. This aligns with the growing global emphasis on environmentally friendly chemical processes.

The pharmaceutical industry has been particularly keen on exploring the potential of 2-bromoterephthalic acid; zirconium; octahydrate as a building block for novel drug candidates. Its structural features allow for modifications that can lead to compounds with enhanced bioavailability and target specificity. For instance, researchers have utilized this compound to synthesize derivatives that exhibit anti-inflammatory and anticancer properties. The bromine substituent provides a handle for further functionalization, enabling the creation of diverse pharmacophores.

One notable application of this compound is in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications ranging from gas storage to separation technologies. The ability of zirconium to form stable complexes with organic ligands makes it an ideal candidate for constructing MOFs with tailored properties. These frameworks can be fine-tuned for specific applications by adjusting the size and shape of the pores, as well as the chemical environment within the framework.

The development of new synthetic methodologies has also been influenced by the unique properties of 2-bromoterephthalic acid; zirconium; octahydrate. Researchers have developed innovative techniques that leverage its reactivity to streamline complex syntheses. For example, palladium-catalyzed cross-coupling reactions using this compound have enabled the efficient construction of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals.

The solvatochromic properties of this compound have also been studied extensively. When dissolved in different solvents, it exhibits changes in color due to alterations in its electronic structure. This behavior has been exploited for sensing applications, where subtle changes in the environment can be detected through visual changes in color. Such sensors are valuable tools in environmental monitoring and biomedical diagnostics.

In conclusion, 2-bromoterephthalic acid; zirconium; octahydrate represents a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique combination of structural features and reactivity makes it indispensable in modern research laboratories. As scientific understanding continues to evolve, it is anticipated that new applications for this compound will emerge, further solidifying its importance in both academic and industrial settings.